N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine, also known as DBMP, is a chemical compound that has been extensively studied due to its potential applications in scientific research. DBMP is a derivative of piperazine, a heterocyclic compound that is widely used in the pharmaceutical industry.
Mechanism of Action
The mechanism of action of N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine is not fully understood. However, studies have suggested that N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine may act by inhibiting the activity of enzymes involved in DNA replication and protein synthesis. N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has also been shown to disrupt the cell membrane of bacteria, leading to cell death.
Biochemical and Physiological Effects:
N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has been found to have a range of biochemical and physiological effects. N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has been shown to induce apoptosis in cancer cells by activating caspases, a family of proteases involved in the process of programmed cell death. N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has also been found to inhibit the replication of viruses by inhibiting the activity of viral enzymes. Additionally, N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has been shown to disrupt the cell membrane of bacteria, leading to cell death.
Advantages and Limitations for Lab Experiments
N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has several advantages for use in lab experiments. N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine is a stable compound that can be easily synthesized in high yields and purity. Additionally, N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has been extensively studied, and its properties and mechanism of action are well understood. However, there are also limitations to the use of N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine in lab experiments. N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine can be toxic to cells at high concentrations, and its effects on normal cells are not fully understood. Additionally, the mechanism of action of N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine is not fully understood, which can limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine. One area of research is the development of new derivatives of N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine with enhanced properties. Additionally, the use of N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine in combination with other drugs or therapies is an area of active research. Another area of research is the study of the effects of N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine on normal cells and tissues, which could lead to the development of new therapies for diseases such as cancer and viral infections. Finally, the use of N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine as a tool for studying cellular processes is an area of ongoing research, with the potential to uncover new insights into the mechanisms of disease.
Synthesis Methods
The synthesis of N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine involves the reaction of 2,6-dichlorobenzaldehyde with 2-methoxyaniline in the presence of piperazine. The reaction proceeds via a condensation reaction, resulting in the formation of N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine. The synthesis of N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has been optimized to produce high yields and purity.
Scientific Research Applications
N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has been extensively studied for its potential applications in scientific research. N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has been shown to have anticancer, antiviral, and antibacterial properties. N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has been found to inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has also been shown to inhibit the replication of viruses, including HIV and hepatitis C virus. Additionally, N-(2,6-dichlorobenzylidene)-4-(2-methoxyphenyl)-1-piperazinamine has been found to have antibacterial activity against a wide range of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).
properties
IUPAC Name |
(Z)-1-(2,6-dichlorophenyl)-N-[4-(2-methoxyphenyl)piperazin-1-yl]methanimine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19Cl2N3O/c1-24-18-8-3-2-7-17(18)22-9-11-23(12-10-22)21-13-14-15(19)5-4-6-16(14)20/h2-8,13H,9-12H2,1H3/b21-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGCZLJAWGBAZRJ-BKUYFWCQSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1N2CCN(CC2)N=CC3=C(C=CC=C3Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=CC=C1N2CCN(CC2)/N=C\C3=C(C=CC=C3Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(Z)-1-(2,6-Dichlorophenyl)-N-[4-(2-methoxyphenyl)piperazin-1-YL]methanimine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.